Cas no 62913-21-7 (Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester
• CAS No: 62913-21-7
• MF: C₁₁H₉BrO₃S
• MW: 301.156361341476
• CID: 2789249
• PubChem ID: 673236
• Update Time: 2025-04-21

Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester
• DTXSID30350080
• 62913-21-7
• AKOS024274416

• Inchi： 1S/C11H9BrO3S/c1-14-6-3-4-8-7(5-6)9(12)10(16-8)11(13)15-2/h3-5H,1-2H3
• InChI Key： MGPNEMFXUBLBIR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)SC2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 299.94558Da
• Monoisotopic Mass: 299.94558Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.8Ų